Cas no 885275-62-7 (Imidazo1,2-apyridin-6-ol)

• Product Name: Imidazo1,2-apyridin-6-ol
• CAS No: 885275-62-7
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD06739223
• CID: 711284
• PubChem ID: 21684958
• Update Time: 2025-05-20

Imidazo1,2-apyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-6-ol
• 6-Hydroxyimidazo[1,2-a]pyridine
• AK154117
• Imidazo1,2-apyridin-6-ol
• Imidazo[1,2-apyridin-6-ol
• 4145AJ
• FCH853456
• AB28902
• AM90147
• AX8026859
• DB-077650
• SCHEMBL3609207
• DS-7856
• 885275-62-7
• CS-0145426
• DTXSID00616963
• C76929
• MFCD06739223
• AKOS006292096

• MDL： MFCD06739223
• Inchi： 1S/C7H6N2O/c10-6-1-2-7-8-3-4-9(7)5-6/h1-5,10H
• InChI Key： YEEIQZOHERKVAK-UHFFFAOYSA-N
• SMILES： OC1=CN2C(=NC=C2)C=C1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.5
• XLogP3: 1.4

Experimental Properties

• PSA: 37.53000
• LogP: 1.03990

Imidazo1,2-apyridin-6-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo1,2-apyridin-6-ol

Exploring the Potential of Imidazo[1,2-a]pyridin-6-ol (CAS No. 885275-62-7) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, Imidazo[1,2-a]pyridin-6-ol (CAS No. 885275-62-7) has emerged as a compound of significant interest. This heterocyclic scaffold, characterized by its fused imidazole and pyridine rings, offers a versatile platform for drug discovery. Researchers are increasingly focusing on its potential applications in targeting kinase inhibitors, G-protein-coupled receptors (GPCRs), and other therapeutic targets. The unique structural features of Imidazo[1,2-a]pyridin-6-ol make it a promising candidate for addressing unmet medical needs in areas such as oncology, neurodegenerative diseases, and inflammatory disorders.

The growing demand for small molecule therapeutics has propelled the study of Imidazo[1,2-a]pyridin-6-ol derivatives. Recent advancements in high-throughput screening (HTS) and computational drug design have enabled researchers to explore its structure-activity relationships (SAR) more efficiently. One of the most searched questions in this context is: "How does Imidazo[1,2-a]pyridin-6-ol compare to other heterocyclic compounds in drug development?" The answer lies in its balanced pharmacokinetic properties, including improved oral bioavailability and blood-brain barrier (BBB) penetration, which are critical for central nervous system (CNS) drugs.

Another hot topic in the scientific community is the role of Imidazo[1,2-a]pyridin-6-ol in precision medicine. With the rise of personalized therapies, this compound's ability to be tailored for specific biomarkers and genetic profiles has garnered attention. For instance, its derivatives have shown promise in targeting BRCA-mutated cancers, a subject frequently searched in oncology forums and AI-driven literature databases. The compound's modular synthetic routes also align with the industry's shift toward green chemistry and sustainable drug manufacturing.

From a synthetic chemistry perspective, Imidazo[1,2-a]pyridin-6-ol (CAS No. 885275-62-7) offers several advantages. Its scalable synthesis and compatibility with microwave-assisted reactions make it attractive for industrial applications. Researchers often inquire about "the optimal conditions for Imidazo[1,2-a]pyridin-6-ol functionalization", a question reflecting the compound's adaptability to diverse catalytic systems. Recent publications highlight its use in palladium-catalyzed cross-coupling and photoredox catalysis, further expanding its utility in drug candidate optimization.

The intellectual property landscape surrounding Imidazo[1,2-a]pyridin-6-ol is another area of keen interest. Patent databases reveal a surge in filings related to its novel derivatives, particularly in the USA, EU, and Asia-Pacific regions. This trend underscores its commercial potential, especially in the biotech startup ecosystem. Frequently searched terms like "Imidazo[1,2-a]pyridin-6-ol patent expiration" and "licensing opportunities" indicate the compound's relevance to business development professionals in the pharmaceutical industry.

Looking ahead, the integration of AI-driven drug discovery platforms with Imidazo[1,2-a]pyridin-6-ol research is poised to accelerate breakthroughs. Questions such as "Can machine learning predict new Imidazo[1,2-a]pyridin-6-ol-based drugs?" are gaining traction, reflecting the intersection of computational chemistry and medicinal chemistry. As the scientific community continues to unravel the full potential of this compound, its role in shaping the future of targeted therapies and combinatorial chemistry remains a compelling narrative in modern pharmaceutical science.